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Compound of Interest

Compound Name: Vanicoside E

Cat. No.: B13916271

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the current scientific understanding
of Vanicoside E, a phenylpropanoid sucrose ester. While information on Vanicoside E is
limited in publicly accessible domains, this document consolidates the available data regarding
its chemical identity, natural sources, and structural class. This guide also presents contextual
information from closely related, well-characterized vanicosides to offer a comparative
framework.

Introduction to Vanicosides

Vanicosides are a class of natural products characterized by a sucrose core esterified with one
or more phenylpropanoid moieties, such as p-coumaric acid, ferulic acid, and caffeic acid.
These compounds are predominantly found in plants of the Polygonaceae family and have
garnered scientific interest for their potential biological activities.

Vanicoside E: Identification and Physicochemical
Properties

Vanicoside E was first reported as a known compound isolated from the whole plant of
Polygonum hydropiper L. (Polygonaceae) in a 2008 study published in the Archives of
Pharmacal Research.[1] While the detailed structural elucidation was mentioned, the full
spectroscopic and experimental data are not widely available.
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A commercial supplier provides the following physicochemical data for Vanicoside E:

Property Value
Molecular Formula Cs3Hs2022
Molecular Weight 1040.97 g/mol

Due to the limited availability of public data, a detailed table of spectroscopic information (*H-
NMR, 3C-NMR, MS) for Vanicoside E cannot be provided at this time. For illustrative
purposes, a representative table of tH-NMR data for the related compound, Vanicoside A, is
included below.

Table 1: *H-NMR Spectroscopic Data for Vanicoside A (lllustrative) (Note: This data is for
Vanicoside A and is intended to provide an example of the expected data for Vanicoside E)

Position OH (ppm) Multiplicity J (Hz)

Sucrose Moiety

H-1' 5.45 d 35
H-3 5.65 t 9.5
Phenylpropanoid

Moieties

H-7" 7.62 d 16.0
H-8" 6.35 d 16.0

Chemical Structure of Vanicoside E

The exact chemical structure, IUPAC name, and SMILES string for Vanicoside E are not
readily available in the public domain. However, based on its molecular formula and the
common structural motifs of other vanicosides, it is hypothesized to be a sucrose molecule

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b13916271?utm_src=pdf-body
https://www.benchchem.com/product/b13916271?utm_src=pdf-body
https://www.benchchem.com/product/b13916271?utm_src=pdf-body
https://www.benchchem.com/product/b13916271?utm_src=pdf-body
https://www.benchchem.com/product/b13916271?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13916271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

esterified with several phenylpropanoid units. The general structure of a vanicoside is depicted
below.
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Caption: General chemical motif of a vanicoside, consisting of a central sucrose core linked to
multiple phenylpropanoid esters (R1, Rz, R3, Ra).

Experimental Protocols

Detailed experimental protocols for the isolation and characterization of Vanicoside E are
contained within the primary literature and are not publicly available. The following section
outlines a generalized workflow for the isolation and structure elucidation of vanicoside-type
compounds from plant material, based on common phytochemical techniques.

General Isolation and Purification Workflow

The isolation of vanicosides typically involves solvent extraction of the plant material, followed

by chromatographic separation.
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Caption: A generalized workflow for the isolation and purification of Vanicoside E from its
natural source.

Structure Elucidation Methodology
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The chemical structure of an isolated natural product like Vanicoside E is determined through

a combination of spectroscopic techniques.

Spectroscopic Analysis

2D NMR (COSY, HSQC, HMBC)
- Connectivity

1D NMR (*H, 13C)
Pure Vanicoside E - Functional Groups Chemical Structure of Vanicoside E
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Mass Spectrometry (MS)
- Molecular Formula
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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